Cas no 2901-11-3 (Benzeneacetic acid, a-methyl-, 1,1-dimethylethyl ester)

2901-11-3 structure

Product Name:Benzeneacetic acid, a-methyl-, 1,1-dimethylethyl ester

CAS No:2901-11-3

MF:C₁₃H₁₈O₂

MW:206.280824184418

CID:285354

PubChem ID:95918

Update Time:2025-04-19

Benzeneacetic acid, a-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

- Benzeneacetic acid, a-methyl-, 1,1-dimethylethyl ester
- (+/-)-tert-butyl 2-phenylpropanoate
- AC1L3VDL
- AC1Q5XJG
- CTK4G2564
- EINECS 220-791-8
- ester tertiobutylique de l'acide phenyl-2 propionique
- NSC42893
- SureCN2289610
- tert-butyl 2-phenylpropionate
- tert-butyl hydratropate
- tert-butyl-2-phenylpropionate
- 2901-11-3
- NS00048932
- NSC 42893
- SCHEMBL2289610
- AKOS015155631
- 2-PHENYL-PROPIONIC ACID TERT-BUTYL ESTER
- NSC-42893
- tert-butyl 2-phenylpropanoate
- Inchi： 1S/C13H18O2/c1-10(11-8-6-5-7-9-11)12(14)15-13(2,3)4/h5-10H,1-4H3
- InChI Key： ANRMTVJCEZBLMH-UHFFFAOYSA-N
- SMILES： O(C(C(C)C1C=CC=CC=1)=O)C(C)(C)C

1. Enantioselective α-hydrogen-atom abstraction from an ester by an optically active amine-boryl radical

Pearl L. H. Mok,Brian P. Roberts J. Chem. Soc. Chem. Commun. 1991 150
2. Homolytic reactions of ligated boranes. Part 16. Enantioselective hydrogen-atom abstraction by chiral amine–boryl radicals: catalytic kinetic resolution of esters and of camphor

Pearl L. H. Mok,Brian P. Roberts,Paula T. McKetty J. Chem. Soc. Perkin Trans. 2 1993 665